Cas no 76870-87-6 (b-Phenylethyl b-D-Glucoside Tetraacetate)

• Product Name: b-Phenylethyl b-D-Glucoside Tetraacetate
• CAS No: 76870-87-6
• MF: C₂₂H₂₈O₁₀
• MW: 452.451727867126
• CID: 579733
• PubChem ID: 314402
• Update Time: 2025-10-30

b-Phenylethyl b-D-Glucoside Tetraacetate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, 2-phenylethyl, 2,3,4,6-tetraacetate
• β-Phenylethyl β-D-Glucoside
• [3,4,5-triacetyloxy-6-(2-phenylethoxy)oxan-2-yl]methyl acetate
• β-Phenylethyl β-D-Gl
• Β-PHENYLETHYL Β-D-GLUCOSIDE TETRAACETATE
• (3,4,5-triacetyloxy-6-phenethyloxyoxan-2-yl)methyl acetate
• AC1L7PJJ
• NSC231829
• b-Phenylethyl b-D-Glucoside Tetraacetate
• beta-Phenylethyl beta-D-Glucoside Tetraacetate
• 76870-87-6
• CID 314402
• NSC-231829
• DTXSID80310795

• Inchi： 1S/C22H28O10/c1-13(23)28-12-18-19(29-14(2)24)20(30-15(3)25)21(31-16(4)26)22(32-18)27-11-10-17-8-6-5-7-9-17/h5-9,18-22H,10-12H2,1-4H3
• InChI Key： PEYJPADBUUEUGM-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 452.16824
• Monoisotopic Mass: 452.16824709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 123.66
• LogP: 1.32880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on b-Phenylethyl b-D-Glucoside Tetraacetate

Comprehensive Analysis of b-Phenylethyl b-D-Glucoside Tetraacetate (CAS No. 76870-87-6): Properties, Applications, and Innovations

b-Phenylethyl b-D-Glucoside Tetraacetate (CAS No. 76870-87-6) is a specialized acetylated glycoside derivative that has garnered significant attention in pharmaceutical and cosmetic research. This compound, characterized by its tetraacetate structure, serves as a key intermediate in the synthesis of bioactive molecules. Its unique glucoside backbone combined with a phenylethyl moiety enhances its solubility and stability, making it a versatile candidate for drug delivery systems and skincare formulations.

In recent years, the demand for natural-derived compounds like b-Phenylethyl b-D-Glucoside Tetraacetate has surged, driven by trends in green chemistry and sustainable sourcing. Researchers are particularly interested in its potential as a slow-release agent for active ingredients, addressing common queries such as "How to improve bioavailability of plant extracts?" or "What are non-toxic alternatives to synthetic stabilizers?". These align with the growing consumer preference for clean-label ingredients in nutraceuticals and cosmetics.

The compound's acetyl groups play a pivotal role in modulating its reactivity, a feature often explored in organic synthesis workflows. Laboratories frequently employ it to construct chiral building blocks, answering industry questions like "Which reagents enable stereoselective glycosylation?". Its compatibility with enzymatic catalysis further positions it as a sustainable option for biocatalytic processes, a hotspot in biotechnology innovation.

From an analytical perspective, CAS No. 76870-87-6 exhibits distinct spectroscopic fingerprints (e.g., NMR and IR), making it a valuable reference standard for quality control in manufacturing. This addresses frequent searches such as "How to authenticate glycoside derivatives?" or "Methods to quantify acetylated sugars." Regulatory-compliant batches are essential for applications in GMP-certified products, emphasizing the need for rigorous purity testing protocols.

Emerging studies highlight its utility in anti-aging formulations, where its phenylethyl component may synergize with antioxidant pathways. This resonates with the booming cosmeceutical market, where users actively seek "Evidence-backed skin barrier enhancers". Additionally, its low irritation profile makes it suitable for sensitive skin applications, a frequently searched niche in dermatology forums.

In summary, b-Phenylethyl b-D-Glucoside Tetraacetate exemplifies the convergence of traditional glycoscience and modern formulation technology. Its multifaceted roles—from drug development to personal care—underscore its relevance in answering today's scientific and industrial challenges while adhering to eco-conscious principles.